(1S)-1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine

• IUPAC Name: (1S)-1-(7,7-difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine
• InChI: InChI=1S/C9H15F2N/c1-6(12)8-5-3-2-4-7(8)9(8,10)11/h6-7H,2-5,12H2,1H3/t6-,7?,8?/m0/s1
• InChI Key: MMXVFCDJJXLHPD-KKMMWDRVSA-N
• Canonical SMILES: CC(C12CCCCC1C2(F)F)N
• Isomeric SMILES: C[C@@H](C12CCCCC1C2(F)F)N
• Molecular Formula: C9H15F2N
• Molecular Weight: 175.22 g/mol

Description

(1S)-1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine, commonly known as DFHBI, is a fluorescent probe that is used in scientific research. This compound is unique in that it is able to bind to RNA molecules and emit fluorescence upon binding. This property has made DFHBI a valuable tool in the study of RNA and its functions.

Mechanism of Action

The mechanism of action of DFHBI involves the binding of the compound to RNA molecules. DFHBI is able to bind to RNA through a process known as base stacking, in which the compound interacts with the stacked bases of RNA. Upon binding, DFHBI undergoes a conformational change that results in the emission of fluorescence.
Biochemical and Physiological Effects
DFHBI has no known biochemical or physiological effects on living organisms. This compound is used solely as a research tool and has no known therapeutic applications.

Advantages and Limitations for Lab Experiments

The main advantage of DFHBI is its ability to bind to RNA molecules and emit fluorescence upon binding. This property allows researchers to visualize and study RNA in real-time, providing valuable insights into RNA function and structure. However, DFHBI has several limitations, including its limited solubility in water and its relatively short fluorescence lifetime. These limitations can make it difficult to use DFHBI in certain experimental conditions.

Future Directions

There are several future directions for the use of DFHBI in scientific research. One potential application is the use of DFHBI in the study of RNA-protein interactions. By labeling RNA molecules with DFHBI and protein molecules with a different fluorescent probe, researchers could study the interactions between RNA and proteins in real-time. Another potential application is the use of DFHBI in the study of RNA localization. By labeling RNA molecules with DFHBI and imaging them in living cells, researchers could gain valuable insights into the localization and movement of RNA molecules within cells.

Synthesis Methods

DFHBI is synthesized through a multi-step process that involves the use of several reagents and solvents. The first step involves the reaction of 1,3-cyclohexadiene with bromine to form 1,4-dibromocyclohexene. This compound is then reacted with sodium hydroxide to form the corresponding diol, which is then converted to the bicyclic compound through a series of reactions. The final step involves the addition of ethanamine to the bicyclic compound to form DFHBI.

Scientific Research Applications

DFHBI is primarily used in scientific research as a fluorescent probe for RNA molecules. This compound is able to bind to RNA molecules and emit fluorescence upon binding, allowing researchers to visualize and study RNA in real-time. DFHBI has been used in a variety of applications, including the study of RNA folding, RNA localization, and RNA-protein interactions.